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Compound of Interest

Compound Name: ((Dimethylamino)methyl)ferrocene

Cat. No.: B075032

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling procedures for
((dimethylamino)methyl)ferrocene. The information is compiled from various safety data
sheets and relevant scientific literature to ensure a comprehensive understanding for
professionals in research and development.

Chemical and Physical Properties

((Dimethylamino)methyl)ferrocene is an organometallic compound with a ferrocene core
substituted with a dimethylaminomethyl group. It is a dark orange to brown liquid that is not
readily miscible with water.[1]
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Property Value Source
Molecular Formula CiszHi7FeN [21[3114]
Molecular Weight 243.13 g/mol [21[3]1[41[5]
CAS Number 1271-86-9 [2][3]
Appearance Dark orange to brown liquid [1]
Density 1.228 g/mL at 25 °C [2][3]
Boiling Point 124-128 °C at 2.5 mmHg [2][3]
Flash Point 113 °C (235.4 °F) - closed cup [31[6]
Refractive Index n20/D 1.59 [2][3]
Storage Temperature 2-8°C [2][3]

Hazard Identification and Toxicology

((Dimethylamino)methyl)ferrocene is considered a hazardous substance.[1][7] It is known to
cause skin and serious eye irritation.[7][8]

While no significant acute toxicological data such as LD50 or LC50 values have been identified
in the literature, derivatives of ((dimethylamino)methyl)ferrocene have been studied for their
biological activity.[1] For instance, certain 2-acyl-1-dimethylaminomethyl-ferrocene derivatives
have shown cytotoxicity against cancer cell lines.
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Cell Line Compound ICs0 (M)
Jurkat (T-cell acute

_ _ F1 1.57+0.11
lymphoblastic leukemia)
Jurkat (T-cell acute

_ _ F3 2.41+0.18
lymphoblastic leukemia)
MOLT-4 (T-cell acute

_ _ F1 3.59+0.25
lymphoblastic leukemia)
MOLT-4 (T-cell acute

) ] F3 4.62 +0.31
lymphoblastic leukemia)
LO2 (normal human liver cells) F1 > 20
LO2 (normal human liver cells) F3 > 20

Data extracted from a study on novel ferrocene derivatives.

The material is not classified as harmful by ingestion based on the lack of animal or human
evidence.[1] However, it may degrease the skin, leading to non-allergic contact dermatitis.[1] It
is advised not to expose open cuts, abraded, or irritated skin to this chemical.[1]

Experimental Protocols and Handling
Personal Protective Equipment (PPE)

Proper personal protective equipment is essential when handling
((dimethylamino)methyl)ferrocene.

© 2025 BenchChem. All rights reserved. 3/12 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8467123/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8467123/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8467123/
https://www.benchchem.com/product/b075032?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

PPE

Specification

Eye Protection

Safety glasses with side-shields or chemical

goggles.[1][7]

Hand Protection

Chemical-resistant gloves (e.g., Neoprene,
PVC). The suitability and durability of the glove
type depend on usage.[1]

Skin and Body Protection

Overalls, P.V.C. apron, and other protective

clothing to prevent skin exposure.[1][7]

Respiratory Protection

A NIOSH-approved respirator with a Type A filter
is recommended if there is a risk of
overexposure, especially in poorly ventilated

areas.[1]

General Handling Workflow

The following diagram outlines a general workflow for the safe handling of

((dimethylamino)methyl)ferrocene in a laboratory setting.
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Preparation
- Review SDS
- Don appropriate PPE

i

Handling
- Use in a well-ventilated area or fume hood
- Avoid contact with skin, eyes, and clothing
- Avoid inhalation of vapors

N
N
N

N .
~If spill occurs
N

A
Storage Spill Response
- Store in original, tightly sealed containers - Remove ignition sources
- Keep in a cool, dry, well-ventilated area - Absorb with inert material
- Store away from incompatible materials (e.g., oxidizing agents) - Place in a suitable container for disposal

After use/expiration

Disposal
- Dispose of waste in accordance with local, state, and federal regulations
- Do not allow to enter drains

Click to download full resolution via product page

A general workflow for the safe handling of ((dimethylamino)methyl)ferrocene.

First Aid Measures
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Exposure Route First Aid Procedure

Immediately rinse with plenty of water for at
Eye Contact least 15 minutes, including under the eyelids.

Seek medical attention if irritation persists.[7][8]

Wash off immediately with plenty of soap and
] water for at least 15 minutes. If skin irritation
Skin Contact ) )
occurs, seek medical advice.[7][8] Remove and

wash contaminated clothing before reuse.[8]

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. Get medical attention if

symptoms occur.[8]

Clean mouth with water and drink plenty of
Ingestion water afterward. Do not induce vomiting.[9]

Seek medical attention.[7]

Fire Fighting Measures

((Dimethylamino)methyl)ferrocene is a combustible liquid with a slight fire hazard when

exposed to heat or flame.[1]
o Extinguishing Media: Use foam, dry chemical powder, or carbon dioxide.[1][9]

e Hazardous Combustion Products: May include carbon dioxide (COz2), nitrogen oxides (NOXx),

and other toxic fumes.[1]

o Special Precautions: Firefighters should wear full body protective clothing and self-contained
breathing apparatus (SCBA).[1] Avoid contamination with oxidizing agents as this may result

in ignition.[1]

Stability and Reactivity

o Chemical Stability: Stable under normal conditions.[7]

» Conditions to Avoid: Incompatible products and exposure to heat or flame.[1][7]
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» Incompatible Materials: Strong oxidizing agents.[7]

e Hazardous Decomposition Products: Under normal use conditions, no hazardous
decomposition products are expected.[7] Combustion may produce carbon oxides and
nitrogen oxides.[1]

» Hazardous Polymerization: Does not occur.[7]

Biological Activity and Signaling Pathways

While primarily used in chemical synthesis and materials science, certain derivatives of
((dimethylamino)methyl)ferrocene have been investigated for their potential in drug
development, particularly as anti-cancer agents. Studies on 2-acyl-1-dimethylaminomethyl-
ferrocene derivatives have shown that they can induce apoptosis (programmed cell death) in T-
cell acute lymphoblastic leukemia cells.[5]

This process was found to be mediated through the PI3K/Akt/mTOR signaling pathway. The
ferrocene derivatives were observed to down-regulate the phosphorylation of key proteins in
this pathway, leading to cell cycle arrest and apoptosis.[5]
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2-acyl-1-dimethylaminomethyl-
ferrocene derivative
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Inhibition of the PI3K/Akt/mTOR pathway by ferrocene derivatives.

Disposal Considerations

All waste must be handled in accordance with local, state, and federal regulations.[1] Chemical
waste generators must determine whether a discarded chemical is classified as a hazardous
waste.[7] Do not allow the chemical to enter drains or waterways.[1] It is recommended to

consult with a licensed professional waste disposal service.
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Experimental Applications and Methodologies

((Dimethylamino)methyl)ferrocene is utilized in specialized chemical applications. While
detailed, step-by-step protocols are often proprietary or specific to the experimental setup, the
following provides an overview of its use.

Synthesis of a Tungsten Complex

((Dimethylamino)methyl)ferrocene can act as an amine ligand in the synthesis of
pentacarbonyl{[(dimethylamino)methyl]ferrocene}tungsten complex. This typically involves
reacting the ferrocene derivative with a tungsten carbonyl precursor in an appropriate solvent
under controlled temperature and atmospheric conditions. The uncoordinated amine group of
the ferrocene derivative coordinates with the tungsten center.

Atomic Layer Deposition (ALD)

As a precursor in ALD, ((dimethylamino)methyl)ferrocene is used to prepare iron oxide and
magnesium-doped iron oxide thin films. The ALD process involves sequential, self-limiting
surface reactions. A generalized workflow is depicted below.
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Start ALD Cycle

Pulse ((dimethylamino)methyl)ferrocene
precursor into the reaction chamber

:

Purge with inert gas to remove
excess precursor and byproducts

:

Pulse co-reactant (e.g., oxidant)
into the chamber

:

Purge with inert gas to remove
excess reactant and byproducts

End of Cycle
(Repeat for desired thickness)

Click to download full resolution via product page

A generalized workflow for Atomic Layer Deposition (ALD) using a ferrocene precursor.

This guide is intended for informational purposes and should be used in conjunction with a
comprehensive risk assessment specific to the planned experimental procedures. Always refer
to the most current Safety Data Sheet provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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